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Compound of Interest

Compound Name: TC OT 39

Cat. No.: B611260 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for TC OT 39 was publicly available at the

time of this writing. The following guidance is based on general best practices for handling

potent, novel, non-peptide receptor modulators in a research laboratory setting. It is imperative

to supplement this information with a thorough risk assessment specific to your laboratory's

conditions and to consult with your institution's Environmental Health and Safety (EHS)

department.

TC OT 39 is a potent non-peptide oxytocin receptor partial agonist and a vasopressin V1a

receptor antagonist.[1] As with any novel research compound with limited toxicological data, it

should be handled with a high degree of caution.

Personal Protective Equipment (PPE)
The minimum required PPE for handling TC OT 39 is outlined below. This should be

considered the baseline, and a site-specific risk assessment may necessitate additional

measures.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields are

the minimum requirement.[2] A

face shield should be worn

over safety glasses when there

is a splash hazard.[2]

Protects against accidental

splashes of solutions

containing TC OT 39 and from

airborne particles of the solid

compound.

Hand Protection

Double-gloving with

compatible nitrile gloves is

recommended.[2] Check

manufacturer's glove

compatibility charts for the

specific solvents being used.

Provides a barrier against skin

contact. Double-gloving offers

additional protection in case of

a tear or puncture in the outer

glove.

Body Protection

A fully buttoned lab coat,

preferably a barrier coat

resistant to chemicals.[3][4]

Long pants and closed-toe

shoes are mandatory.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) may be

required when handling the

solid compound outside of a

certified chemical fume hood

or glove box.[5] Consult EHS.

Prevents inhalation of the

powdered compound, which is

a primary route of exposure for

potent substances.

Operational Plan for Handling TC OT 39
1. Preparation and Engineering Controls:

Designated Area: All work with TC OT 39 should be conducted in a designated area within

the laboratory, clearly marked with signage indicating the presence of a potent compound.

Ventilation: Whenever possible, handle TC OT 39 within a certified chemical fume hood,

glove box, or other ventilated enclosure to minimize inhalation exposure.[6]
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Emergency Preparedness: Ensure an eyewash station and safety shower are readily

accessible. Have a spill kit specifically for chemical spills readily available.

2. Step-by-Step Handling Protocol:

Weighing:

If possible, weigh the solid compound within a ventilated balance enclosure or a chemical

fume hood to contain any airborne particles.

Use dedicated spatulas and weigh boats.

Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the solid TC OT 39 slowly to avoid splashing.

Use in Experiments:

Clearly label all vessels containing TC OT 39.

When transferring solutions, use appropriate tools such as calibrated pipettes to minimize

drips and spills.

Decontamination:

Wipe down all surfaces in the designated handling area with an appropriate deactivating

solution (if known) or a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent

after each use.

Decontaminate all equipment that has come into contact with TC OT 39.

Disposal Plan
All waste generated from the handling of TC OT 39 must be considered hazardous waste.[7][8]

1. Waste Segregation and Collection:
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Solid Waste:

Collect all contaminated solid waste, including gloves, weigh boats, paper towels, and

pipette tips, in a dedicated, clearly labeled hazardous waste container.[9]

The container should be made of a material compatible with the waste.

Liquid Waste:

Collect all liquid waste containing TC OT 39, including unused solutions and rinsates, in a

separate, sealed, and clearly labeled hazardous waste container.[9][10]

Ensure the container is compatible with the solvents used. Do not mix incompatible waste

streams.[9]

Sharps Waste:

Dispose of any contaminated needles or other sharps in a designated sharps container.

2. Labeling and Storage:

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name of the contents, including TC OT 39 and any solvents.[10]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[8] The storage area should be secure and have secondary containment.

3. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[10] Do not dispose of any TC
OT 39 waste down the drain or in the regular trash.[7]

Experimental Workflow for Safe Handling and
Disposal of TC OT 39
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Caption: Workflow for the safe handling and disposal of TC OT 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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